
Technical Guide & Safety Data Sheet (SDS): 1-
Chloro-3-propoxypropane[1]

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 1-Chloro-3-propoxypropane

Cat. No.: B8577717

Get Quote

CRITICAL SAFETY ALERT: IDENTITY MISMATCH
User Attention Required: The Topic request associated the name "1-Chloro-3-
propoxypropane" with CAS 6296-54-4. This is a discrepancy.

CAS 6296-54-4 corresponds to Ethyl 2,4-dioxo-4-phenylbutanoate (a solid diketo-ester).[1]

[2][3][4][5]

1-Chloro-3-propoxypropane corresponds to CAS 4161-23-3 (a liquid chloro-ether).[1]

This guide strictly covers the chemical defined by the name: 1-Chloro-3-propoxypropane
(CAS 4161-23-3). If you possess a bottle labeled CAS 6296-54-4, STOP.[1] It is a different

chemical with different hazards.

PART 1: CHEMICAL IDENTIFICATION &
PHYSICOCHEMICAL PROFILE[1]
Substance Identity

Chemical Name: 1-Chloro-3-propoxypropane[1]
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Synonyms: 3-Chloropropyl propyl ether; Propane, 1-chloro-3-propoxy-[1]

CAS Registry Number: 4161-23-3[1]

Molecular Formula: C₆H₁₃ClO[1]

Molecular Weight: 136.62 g/mol [1]

SMILES:CCCOCCCCl

Physicochemical Properties
This compound is a bifunctional alkylating agent and ether. Its physical behavior is governed by

the lipophilic propyl chain and the polarizable C-Cl bond.[1]

Property
Value
(Experimental/Predicted)

Context for Handling

Physical State Liquid Colorless to pale yellow.[1][6]

Boiling Point 144°C ± 13°C (760 mmHg)
Moderate volatility; requires

heat for distillation.

Density 0.9 ± 0.1 g/cm³
Floats on water (Phase

separation critical in spills).

Flash Point ~40–50°C (Predicted)
Flammable Liquid. Vapors can

travel to ignition sources.[7]

Solubility
Immiscible in water; Miscible in

DCM, THF, EtOAc

Use organic solvents for

extraction/cleanup.

LogP ~1.8–2.0
Moderate lipophilicity; potential

for skin absorption.

PART 2: HAZARD IDENTIFICATION & RISK
ASSESSMENT (GHS)
GHS Classification
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Based on structural activity relationships (SAR) of analogous chloro-alkyl ethers:

Flammable Liquids: Category 3 (H226)[8]

Skin Corrosion/Irritation: Category 2 (H315)[8]

Serious Eye Damage/Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

Germ Cell Mutagenicity: Suspected (Category 2) — Due to alkylating potential of primary

alkyl chlorides.

Structural Alerts & Mechanistic Toxicology
The molecule contains two critical reactive motifs:[1]

Primary Alkyl Chloride: Susceptible to nucleophilic attack (

). In biological systems, this can alkylate DNA (guanine residues), posing a genotoxic risk.

Ether Linkage: Susceptible to radical oxidation, forming explosive peroxides upon prolonged

storage in air.
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Chemical Hazards

Triggers

1-Chloro-3-propoxypropane
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Figure 1: Mechanistic Hazard Pathways. The dual risk of peroxide formation (storage) and

alkylation (biological exposure).[1][7]

PART 3: OPERATIONAL SAFETY & HANDLING
PROTOCOLS
Engineering Controls

Ventilation: All handling must occur within a certified chemical fume hood maintaining a face

velocity of >100 fpm.

Inert Atmosphere: Store and transfer under Nitrogen (

) or Argon to prevent peroxide formation and hydrolysis.

Personal Protective Equipment (PPE)
Gloves: Nitrile (0.11 mm) is sufficient for splash protection. For prolonged

immersion/cleanup, use Silver Shield/4H or Viton due to the penetrative nature of chlorinated
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ethers.

Respiratory: If working outside a hood (emergency only), use a full-face respirator with

Organic Vapor (OV) cartridges.

Synthesis & Reaction Quenching Protocol
Scenario: Using 1-Chloro-3-propoxypropane as a linker in drug synthesis (e.g., alkylating a

phenol).

Self-Validating Quench Workflow:

Reaction Check: Confirm consumption of starting material via TLC (solvent: Hexane/EtOAc).

Quench: Do not add water directly to a hot reaction. Cool to 0°C.

Neutralization: Use saturated aqueous Ammonium Chloride (

) or Sodium Bicarbonate (

) to neutralize any co-generated HCl.

Phase Separation: The product will be in the organic layer. The aqueous layer may contain

hydrolyzed byproducts (3-propoxypropanol) and salts.[1]
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Figure 2: Operational Workflow. Step-by-step logic from setup to storage, emphasizing

peroxide testing.[1]
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PART 4: EMERGENCY RESPONSE
Spill Management (Link Integrity)

Small Spill (<50 mL):

Evacuate immediate area.

Don PPE (Goggles, Nitrile gloves, Lab coat).

Cover with vermiculite or activated carbon.

Collect into a sealed waste container labeled "Flammable/Toxic Organic Waste".

Large Spill (>500 mL):

DO NOT USE WATER (Spreads the immiscible flammable liquid).

Use AFFF (Aqueous Film Forming Foam) or dry chemical powder.

Call EHS/Fire Department.

First Aid
Eye Contact: Rinse immediately with water for 15 minutes.[1] Mechanism: The chloro-alkyl

group can cause delayed corneal damage; ophthalmologist review is mandatory.[1]

Skin Contact: Wash with soap and water. Do not use alcohol (enhances absorption).

Inhalation: Move to fresh air. If pulmonary edema suspected (coughing), administer oxygen.

[7]

PART 5: REFERENCES
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 20553682, 1-Chloro-3-(propan-2-yloxy)propane (Analogous Structure Data).[1]
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European Chemicals Agency (ECHA).Registration Dossier: Alkyl chlorides. Retrieved from

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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